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Compound of Interest

Compound Name: 1,6-Cyclodecanediol

Cat. No.: B15475961 Get Quote

Introduction

C10 diols, specifically 1,10-decanediol and 1,2-decanediol (decylene glycol), are

multifunctional ingredients with growing applications in the fragrance and cosmetic industries.

While chemically similar as ten-carbon diols, their distinct structures impart different properties,

making them suitable for various roles within a fragrance formulation. These roles extend

beyond simple fragrance carriers to include preservation, skin conditioning, and modification of

the overall sensory experience. This document provides detailed application notes,

experimental protocols, and data on the use of C10 diols in fragrance formulations for

researchers, scientists, and drug development professionals.

Properties and Applications of C10 Diols
C10 diols offer a range of benefits in fragrance and cosmetic formulations, from acting as

solvents and viscosity control agents to providing antimicrobial and skin-moisturizing effects.
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Property 1,10-Decanediol
1,2-Decanediol (Decylene
Glycol)

Chemical Formula C10H22O2 C10H22O2

Appearance White crystals or powder[1]

Colorless to pale yellow

viscous liquid or low-melting

solid[2]

Odor Profile Very faint, sweet-musty odor[1] Mild, slightly sweet odor[2]

Solubility

Soluble in alcohol and oils;

practically insoluble in water[1]

[3]

Soluble in water, alcohol, and

cosmetic esters[2][4][5]

Primary Functions
Intermediate in essence and

perfumes[1][3][6][7]

Humectant, preservative,

solvent, emollient, viscosity

control agent[8]

Antimicrobial Activity Not a primary function

Broad-spectrum efficacy

against bacteria, yeast, and

mold[8][9][10]

Skin Benefits Not a primary function

Moisturizing, softening, and

smoothing the skin; considered

non-irritating and suitable for

sensitive skin[2][8]

Use in Fragrances

Used as a minor intermediate

in the production of

perfumes[1][3][6]

Multifunctional ingredient in

cosmetic and fragrance

formulations, including

skincare, haircare, and

makeup[8]

Note: While some sources indicate the use of 1,10-decanediol in perfumes, others suggest it is

"not for fragrance use," indicating a need for careful consideration of its application and

regulatory status.[11]
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Protocol 1: Evaluation of Antimicrobial Efficacy of a C10
Diol in a Fragrance Formulation (Challenge Test)
This protocol outlines a method to assess the preservative effectiveness of a C10 diol in a

fragrance formulation.

1. Objective: To determine the ability of a fragrance formulation containing a C10 diol to resist

microbial contamination.

2. Materials:

Fragrance formulation with and without the C10 diol (test and control samples).
Microbial cultures: Staphylococcus aureus (ATCC 6538), Pseudomonas aeruginosa (ATCC
9027), Escherichia coli (ATCC 8739), Candida albicans (ATCC 10231), and Aspergillus
brasiliensis (ATCC 16404).
Sterile containers.
Neutralizing broth.
Agar plates (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose Agar for fungi).
Incubator.

3. Method:

Prepare standardized inoculums of the specified microorganisms.
Inoculate the test and control fragrance formulations with a known concentration of each
microorganism.
Store the inoculated samples at a controlled temperature (e.g., 20-25°C).
At specified time intervals (e.g., 7, 14, and 28 days), withdraw aliquots from each sample.
Neutralize the antimicrobial effect of the preservative by diluting the aliquots in a neutralizing
broth.
Plate the neutralized samples onto agar plates.
Incubate the plates under appropriate conditions for each microorganism.
Count the number of colony-forming units (CFUs) on each plate.
Compare the reduction in microbial counts over time between the test and control samples.

4. Acceptance Criteria: The formulation passes if there is a significant reduction in the initial

microbial count for bacteria and no increase in the count for yeast and mold over the 28-day

period, according to established guidelines (e.g., PCPC Microbiology Guidelines).
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Protocol 2: Sensory Evaluation of a Fragrance
Formulation Containing a C10 Diol
This protocol describes a method for assessing the impact of a C10 diol on the olfactory profile

of a fragrance.

1. Objective: To evaluate the sensory characteristics of a fragrance formulation containing a

C10 diol compared to a control formulation.

2. Materials:

Fragrance formulation with the C10 diol (test sample).
Fragrance formulation without the C10 diol (control sample).
Odor-free smelling strips.
A panel of trained sensory assessors.
A controlled environment with neutral odor and adequate ventilation.

3. Method:

Dip smelling strips into the test and control samples.
Present the strips to the sensory panelists in a blinded and randomized order.
Ask panelists to evaluate and score various olfactory attributes, such as:

Initial fragrance intensity (top notes).
Development of the fragrance over time (middle and base notes).
Presence of any off-notes (e.g., waxy, fatty, plastic).
Overall fragrance character and pleasantness.
Perceived longevity of the fragrance on the strip.

Collect and statistically analyze the data to identify any significant differences between the
test and control samples.

4. Data Analysis: Use statistical methods such as t-tests or ANOVA to compare the mean

scores for each attribute between the test and control formulations.
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Fragrance Formulation

Multifunctional Roles
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Caption: Multifunctional roles of 1,2-decanediol in a fragrance formulation.
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Evaluation Workflow for a New C10 Diol in Fragrance

Start: Identify Candidate C10 Diol

Physicochemical Characterization
(Solubility, Odor Profile, Purity)

Formulation Development
(Incorporate into fragrance base)

Stability Testing
(Physical, Chemical, and Microbial Stability)

Sensory Evaluation
(Panel testing for olfactory impact)

Safety Assessment
(Dermal irritation, sensitization)

Regulatory Compliance Check

Decision: Proceed to Market?

End: Product Launch

Yes

End: Reformulate or Reject

No

Click to download full resolution via product page

Caption: Workflow for evaluating a new C10 diol as a fragrance ingredient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,10-Decanediol | 112-47-0 [chemicalbook.com]

2. Page loading... [guidechem.com]

3. 1,10-Decanediol, 97% | Fisher Scientific [fishersci.ca]

4. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]

5. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]

6. gantrade.com [gantrade.com]

7. haihangchem.com [haihangchem.com]

8. myskinrecipes.com [myskinrecipes.com]

9. Natural Diols | Cosphatec [cosphatec.com]

10. researchgate.net [researchgate.net]

11. 1,10-decanediol, 112-47-0 [thegoodscentscompany.com]

To cite this document: BenchChem. [Application Notes: C10 Diols in Fragrance Formulation].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15475961#application-of-c10-diols-in-fragrance-
formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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